![molecular formula C11H15ClN2O2 B1382555 3-[4-(1-Aminoethyl)phenyl]-1,3-oxazolidin-2-one hydrochloride CAS No. 1803591-45-8](/img/structure/B1382555.png)
3-[4-(1-Aminoethyl)phenyl]-1,3-oxazolidin-2-one hydrochloride
Overview
Description
“3-[4-(1-Aminoethyl)phenyl]-1,3-oxazolidin-2-one hydrochloride” is a chemical compound with the CAS Number: 1210001-75-4 . It has a molecular weight of 206.24 . It is a powder in physical form and is usually stored at a temperature of 4 degrees Celsius .
Synthesis Analysis
The synthesis of this compound or similar compounds like pyrrolidine derivatives is often achieved through ring construction from different cyclic or acyclic precursors . A classical method for the preparation of five-membered heterocycles is the 1,3-dipolar cycloaddition between a 1,3-dipole, such as a nitrone, an azide or an azomethine ylide, with a dipolarophile, typically an olefin . Both of these are responsible for the regio- and stereoselectivity of the reaction .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C11H14N2O2/c1-8(12)9-2-4-10(5-3-9)13-6-7-15-11(13)14/h2-5,8H,6-7,12H2,1H3 . This code provides a specific string of characters that represent the molecular structure of the compound.
Physical And Chemical Properties Analysis
This compound is a powder in physical form . It has a molecular weight of 206.24 . The compound is usually stored at a temperature of 4 degrees Celsius .
Scientific Research Applications
Environmental Science
Lastly, in environmental science, this compound’s reactivity could be harnessed to develop sensors or indicators for the detection of environmental pollutants, aiding in monitoring and remediation efforts.
Each of these applications leverages the unique chemical structure of “3-[4-(1-Aminoethyl)phenyl]-1,3-oxazolidin-2-one hydrochloride” to explore different scientific questions and develop innovative solutions across various fields of research. The compound’s versatility is a testament to the importance of chemical synthesis in advancing scientific knowledge and technological progress .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
3-[4-(1-aminoethyl)phenyl]-1,3-oxazolidin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2.ClH/c1-8(12)9-2-4-10(5-3-9)13-6-7-15-11(13)14;/h2-5,8H,6-7,12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRVWAQHPQMPJEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)N2CCOC2=O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(1-Aminoethyl)phenyl]-1,3-oxazolidin-2-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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